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Compound of Interest

Compound Name: 3-Amino-4-methoxybenzoic acid

CAS No.: 2840-26-8

Cat. No.: B1265883

Get Quote

In the realm of chemical research and pharmaceutical development, the precise identification

of molecular structure is paramount. Isomers, compounds that share the same molecular

formula but differ in the arrangement of their atoms, often exhibit distinct physical, chemical,

and biological properties. This guide focuses on the three positional isomers of

methoxybenzoic acid: 2-methoxybenzoic acid (o-anisic acid), 3-methoxybenzoic acid (m-anisic

acid), and 4-methoxybenzoic acid (p-anisic acid). While all three share the molecular formula

C₈H₈O₃ and a molecular weight of 152.15 g/mol , the substitution pattern of the methoxy group

on the benzoic acid ring leads to unique spectroscopic signatures.[1]

This document serves as a comprehensive technical resource for researchers, scientists, and

drug development professionals, providing a detailed comparison of the spectroscopic data

obtained from Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy,

and Mass Spectrometry (MS). By understanding the nuances in their spectra, one can

unambiguously differentiate these closely related compounds.

Infrared (IR) Spectroscopy: Probing Functional
Groups
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Infrared spectroscopy is a powerful technique for identifying the functional groups present in a

molecule. The absorption of infrared radiation corresponds to specific vibrational modes of

chemical bonds. For the methoxybenzoic acid isomers, the key absorptions are associated with

the carboxylic acid and methoxy groups, as well as the aromatic ring.

While all three isomers share the same functional groups, subtle differences in their electronic

environments can lead to slight shifts in absorption frequencies. The most characteristic feature

for all three is the very broad O-H stretch of the carboxylic acid, which arises from hydrogen

bonding between molecules, typically forming dimers.[2]

Comparative IR Spectral Data of Methoxybenzoic Acid Isomers

Vibrational
Mode

2-
Methoxybenzo
ic Acid (cm⁻¹)

3-
Methoxybenzo
ic Acid (cm⁻¹)

4-
Methoxybenzo
ic Acid (cm⁻¹)

Characteristic
s

O-H Stretch

(Carboxylic Acid)
~2500-3300 ~2500-3300 ~2500-3300

Very broad peak

due to hydrogen

bonding.[3]

Aromatic C-H

Stretch
~3000-3100 ~3000-3100 ~3000-3100

Sharp peaks,

typically of

weaker intensity.

[3]

C=O Stretch

(Carboxylic Acid)
~1680-1720 ~1690-1710 ~1680-1700

Strong, sharp,

and intense

absorption.[3][4]

C-O Stretch

(Ether)
~1200-1300 ~1230-1250 ~1250-1300

Strong

absorption.[3][4]

Experimental Protocol: Acquiring IR Spectra via ATR-FTIR

The Attenuated Total Reflectance (ATR) technique is a common and convenient method for

obtaining IR spectra of solid samples.
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Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean.

Record a background spectrum of the clean, empty crystal. This will be automatically

subtracted from the sample spectrum.[2]

Sample Application: Place a small amount of the solid methoxybenzoic acid isomer directly

onto the ATR crystal.

Pressure Application: Use the pressure arm to press the sample firmly and evenly against

the crystal, ensuring good contact.

Data Acquisition: Collect the spectrum. A typical range is 4000-400 cm⁻¹.[2] The resulting

spectrum will be a plot of transmittance or absorbance versus wavenumber (cm⁻¹).

Diagram: ATR-FTIR Experimental Workflow

Caption: Workflow for acquiring an IR spectrum using an ATR-FTIR spectrometer.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Elucidating Molecular Structure
NMR spectroscopy is arguably the most powerful tool for determining the detailed structure of

an organic molecule in solution. Both ¹H (proton) and ¹³C NMR provide information about the

chemical environment of the nuclei, allowing for the mapping of the carbon skeleton and the

relative positions of substituents.

¹H NMR Spectroscopy
The chemical shift, splitting pattern (multiplicity), and integration of proton signals are highly

sensitive to the electronic effects of the methoxy and carboxylic acid groups, making ¹H NMR

ideal for differentiating the isomers. The aromatic region, in particular, provides a unique

fingerprint for each compound.

Comparative ¹H NMR Spectral Data of Methoxybenzoic Acid Isomers (in CDCl₃)
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Proton Assignment
2-Methoxybenzoic
Acid (δ ppm)

3-Methoxybenzoic
Acid (δ ppm)

4-Methoxybenzoic
Acid (δ ppm)

-COOH
~10.5-13.0 (broad s,

1H)[1]

~11.0-13.0 (broad s,

1H)[1]

~11.0-13.0 (broad s,

1H)

-OCH₃ ~3.88 (s, 3H)[1] ~3.8 (s, 3H)[1] ~3.88 (s, 3H)[5]

Aromatic H ~6.94-8.08 (m, 4H)[1] ~7.1-7.7 (m, 4H)[1]
~6.95 (d, 2H), ~8.07

(d, 2H)[5]

s = singlet, d = doublet, m = multiplet

Analysis of ¹H NMR Spectra:

2-Methoxybenzoic Acid: The aromatic protons display a complex multiplet pattern due to

their proximity and varied coupling.

3-Methoxybenzoic Acid: The aromatic region also shows a complex pattern, but it is distinct

from the ortho isomer.

4-Methoxybenzoic Acid: Due to the symmetry of the para-substituted ring, the aromatic

region is simplified into two distinct doublets, a key identifying feature.[5]

¹³C NMR Spectroscopy
¹³C NMR spectroscopy provides information on the different carbon environments within the

molecule. The chemical shifts of the aromatic carbons are particularly informative for

distinguishing between the isomers.

Comparative ¹³C NMR Spectral Data of Methoxybenzoic Acid Isomers
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Carbon
Assignment

2-Methoxybenzoic
Acid (δ ppm)

3-Methoxybenzoic
Acid (δ ppm)

4-Methoxybenzoic
Acid (δ ppm)

-COOH ~165-175[3] ~167 ~166

-OCH₃ ~55-57[3] ~56 ~55.4[5]

Aromatic C

(Substituted)

~160.3 (C-OCH₃),

~132.0 (C-COOH)[6]

~159 (C-OCH₃), ~131

(C-COOH)

~164 (C-OCH₃), ~123

(C--COOH)

Aromatic C-H
~115.6, ~131.1,

~132.5[6]

~114, ~120, ~122,

~129
~113.9, ~132.5[5]

Experimental Protocol: Acquiring NMR Spectra

Sample Preparation: Dissolve approximately 5-10 mg of the methoxybenzoic acid isomer in

0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR

tube.[1][2]

Instrumentation: Use a high-field NMR spectrometer (e.g., 300 MHz or higher).

Tuning and Shimming: Tune the probe to the appropriate frequencies for ¹H and ¹³C and

shim the magnetic field to ensure homogeneity and high resolution.

¹H NMR Acquisition: Acquire the proton spectrum using a standard pulse sequence. The

chemical shifts are typically referenced to tetramethylsilane (TMS) at 0 ppm or the residual

solvent peak.

¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum to obtain singlets for each

unique carbon atom. A larger number of scans is usually required compared to ¹H NMR due

to the lower natural abundance of ¹³C.

Diagram: NMR Spectroscopy Experimental Workflow

Caption: General workflow for acquiring ¹H and ¹³C NMR spectra.
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Mass Spectrometry (MS): Determining Mass and
Fragmentation
Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule

and its fragments. In electron ionization (EI) mode, the molecule is ionized, forming a molecular

ion (M⁺˙), which can then undergo fragmentation. The fragmentation pattern is often unique to

a specific structure and can be used for identification.

All three isomers show a molecular ion peak at an m/z of 152, confirming their shared

molecular formula.[5][7][8] However, the relative abundances of the fragment ions differ,

providing a basis for their differentiation.

Comparative Mass Spectrometry Data of Methoxybenzoic Acid Isomers (EI-MS)

Isomer
Molecular Ion (M⁺˙)
(m/z)

Key Fragment Ions
(m/z)

Probable Neutral
Loss

2-Methoxybenzoic

Acid
152[8] 135, 105, 77[8]

-OH, -COOH, -

COOCH₃

3-Methoxybenzoic

Acid
152[7] 135, 77[7][9] -OH, -OCH₃, -CO

4-Methoxybenzoic

Acid
152[5] 135, 107, 92, 77[5] -OH, -COOH, -OCH₃

Analysis of Mass Spectra:

A common fragmentation pathway for all isomers is the loss of a hydroxyl radical (-OH) to

form a fragment at m/z 135.

The subsequent fragmentation pathways differ more significantly. For instance, the relative

intensity of the m/z 135 peak is very high for 4-methoxybenzoic acid.[5] The 2-methoxy

isomer shows a prominent peak at m/z 105, which is less significant for the other two.[8]

These differences in fragmentation arise from the varying stability of the resulting

carbocations, which is influenced by the position of the methoxy group.
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Experimental Protocol: Acquiring Mass Spectra via GC-MS

Sample Preparation: Prepare a dilute solution of the methoxybenzoic acid isomer in a

volatile organic solvent (e.g., methanol or ethyl acetate).

Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS). The

GC separates the components of the sample before they enter the MS.

Injection: Inject a small volume (e.g., 1 µL) of the sample solution into the GC injection port.

The sample is vaporized and carried onto the GC column by an inert carrier gas (e.g.,

helium).

Separation: The compound travels through the GC column at a rate dependent on its

volatility and interaction with the column's stationary phase, resulting in a specific retention

time.

Ionization and Analysis: As the compound elutes from the GC column, it enters the ion

source of the mass spectrometer (e.g., an EI source). The resulting ions are separated by

the mass analyzer (e.g., a quadrupole) based on their m/z ratio and detected.

Diagram: GC-MS Experimental Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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